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Compound of Interest

Compound Name: BG11

Cat. No.: B15580790 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the shelf life, storage, and troubleshooting of

BG11 medium.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage temperature for prepared BG11 medium?

A1: Prepared liquid BG11 medium should be stored at refrigerator temperatures, typically

between 2-8°C[1]. Agar-based BG11 medium should also be stored at refrigerator temperature

after it has cooled and solidified[2][3].

Q2: How long can I store prepared liquid BG11 medium?

A2: While specific shelf life can vary based on preparation methods and sterility, autoclaved

BG11 medium stored in a refrigerator can typically be used for several weeks[4]. For longer-

term storage, it is advisable to prepare fresh medium.

Q3: Can I store BG11 stock solutions? If so, for how long and under what conditions?

A3: Yes, stock solutions for BG11 medium can be prepared and stored to streamline the

medium preparation process[3][5]. Most stock solutions should be stored in the refrigerator[2]

[5]. The ferric citrate solution, in particular, should be stored in the dark to prevent

degradation[5]. While a specific universal shelf life is not defined, preparing fresh stock

solutions periodically is recommended to ensure medium quality.
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Q4: What is the appropriate pH for BG11 medium?

A4: The final pH of BG11 medium after preparation and sterilization should be around 7.1 to

7.4[6][7]. It is crucial to check and adjust the pH before autoclaving. Be aware that autoclaving

can cause a slight shift in pH[8].

Q5: Is it better to autoclave or filter-sterilize BG11 medium?

A5: Autoclaving at 121°C for 15 minutes is a common method for sterilizing BG11 medium[4][5]

[7]. However, autoclaving can sometimes lead to the precipitation of certain components,

particularly phosphates and ferric compounds[9][10]. To avoid this, some protocols recommend

autoclaving certain components separately (like phosphate, ferric ammonium citrate, and

carbonate) and then combining them aseptically post-sterilization[9]. Alternatively, filter

sterilization can be used, especially for heat-sensitive components or to prevent precipitation[9]

[11].
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Issue Possible Cause(s) Recommended Solution(s)

Precipitate forms after

autoclaving

High temperatures during

autoclaving can cause the

precipitation of mineral salts,

particularly phosphates with

calcium and magnesium, and

iron compounds.[9][10]

- Prepare stock solutions and

autoclave them separately,

especially the phosphate, ferric

citrate, and carbonate

solutions. Combine them

aseptically after cooling.[9] -

Consider sterile filtering the

complete medium or heat-

labile components instead of

autoclaving.[9][11] - Ensure all

components are fully dissolved

before autoclaving.

The pH of the medium is

incorrect after preparation

- Inaccurate measurement of

components. - The pH was not

adjusted before autoclaving. -

Autoclaving can alter the pH of

the medium.[8]

- Double-check the

concentrations and volumes of

all stock solutions. - Always

measure and adjust the pH to

the desired range (typically

7.1-7.4) before sterilization.[5]

[7] - After autoclaving and

cooling, allow the medium to

equilibrate with the air for

about 24 hours before

checking the final pH.[3]
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Poor or no growth of

cyanobacteria

- Incorrect pH of the medium.

[12] - Contamination of the

medium. - Degradation of

essential nutrients due to

improper storage or prolonged

storage of the medium or stock

solutions. - Presence of toxic

compounds from impure

chemicals.[12]

- Verify the pH of the medium

is within the optimal range for

your specific cyanobacterial

strain.[12] - Ensure aseptic

techniques were followed

during preparation and

handling. - Prepare fresh

medium from high-purity

chemicals.[12] - Check the

storage conditions and age of

your stock solutions and

prepared medium.

Medium appears turbid after

preparation

This is often due to the same

reasons as precipitate

formation, where fine particles

are suspended in the liquid.

[10]

Follow the same

recommendations for

preventing precipitation, such

as separate sterilization of

problematic components or

filter sterilization.[9][10]

Quantitative Data Summary
Shelf Life of BG11 Medium and Stock Solutions
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Component Storage Condition Recommended Shelf Life

Powdered BG11 Medium
Store below 30°C in a tightly

closed container.

Before the expiry date on the

label.

Prepared Liquid BG11 Medium

(Autoclaved)
2-8°C, protected from light.[1] Several weeks.[4]

Prepared Solid BG11 Medium

(Agar)

2-8°C, protected from light.[2]

[3]
Several weeks.

Macronutrient & Trace Metal

Stock Solutions
Refrigerator temperature.[2][5]

Prepare fresh periodically for

best results.

Ferric Citrate Stock Solution
Refrigerator temperature, in

the dark.[5]
Prepare fresh periodically.

Experimental Protocols
Detailed Methodology for the Preparation of 1 Liter of BG11 Medium

This protocol is a compilation based on common practices and aims to minimize precipitation.

1. Preparation of Stock Solutions:

Stock 1: NaNO₃ (150 g/L): Dissolve 150 g of Sodium Nitrate in deionized water to a final

volume of 1 L.

Stock 2: K₂HPO₄ (40 g/L): Dissolve 40 g of Dipotassium Phosphate in deionized water to a

final volume of 1 L.

Stock 3: MgSO₄·7H₂O (75 g/L): Dissolve 75 g of Magnesium Sulfate Heptahydrate in

deionized water to a final volume of 1 L.

Stock 4: CaCl₂·2H₂O (36 g/L): Dissolve 36 g of Calcium Chloride Dihydrate in deionized

water to a final volume of 1 L.

Stock 5: Citric Acid (6 g/L): Dissolve 6 g of Citric Acid in deionized water to a final volume of

1 L.
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Stock 6: Ferric Ammonium Citrate (6 g/L): Dissolve 6 g of Ferric Ammonium Citrate in

deionized water to a final volume of 1 L. Store this solution in a dark bottle.

Stock 7: EDTA (Disodium salt) (1 g/L): Dissolve 1 g of Na₂EDTA in deionized water to a final

volume of 1 L.

Stock 8: Na₂CO₃ (20 g/L): Dissolve 20 g of Sodium Carbonate in deionized water to a final

volume of 1 L.

Stock 9: Trace Metal Solution: Dissolve the following in the specified order in deionized water

to a final volume of 1 L:

H₃BO₃: 2.86 g

MnCl₂·4H₂O: 1.81 g

ZnSO₄·7H₂O: 0.222 g

Na₂MoO₄·2H₂O: 0.390 g

CuSO₄·5H₂O: 0.079 g

Co(NO₃)₂·6H₂O: 0.0494 g

2. Preparation of Final Medium (1 Liter):

To approximately 950 mL of deionized water, add 1 mL of each stock solution (1-9) while

stirring continuously.

Adjust the pH to 7.1 using 1M HCl or NaOH.

Bring the final volume to 1 Liter with deionized water.

Dispense the medium into appropriate vessels.

Sterilize by autoclaving at 121°C (15 psi) for 15 minutes.

Allow the medium to cool completely before use. Store at 2-8°C.
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Alternative Sterilization to Prevent Precipitation:

Prepare two separate solutions.

Solution A: Combine all stock solutions except for Stock 2 (K₂HPO₄) in ~900 mL of

deionized water. Adjust pH and bring to 950 mL. Autoclave.

Solution B: Prepare the K₂HPO₄ solution separately at the final concentration in 50 mL of

deionized water and autoclave.

Aseptically combine the two cooled solutions.
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Caption: Troubleshooting workflow for common BG11 medium issues.
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Caption: Relationship between storage conditions and BG11 shelf life.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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